1,3-Dimethoxy-8-hydroxy-9,10-anthraquinone

• Molecular Formula: C16H12O5
• Molecular Weight: 284.26 g/mol
• IUPAC Name: 8-hydroxy-1,3-dimethoxyanthracene-9,10-dione
• InChI: InChI=1S/C16H12O5/c1-20-8-6-10-14(12(7-8)21-2)16(19)13-9(15(10)18)4-3-5-11(13)17/h3-7,17H,1-2H3
• InChI Key: MCHNUYTWURIGNT-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C(=C1)OC)C(=O)C3=C(C2=O)C=CC=C3O
• synonyms: 1,3-dimethoxy-8-hydroxy-9,10-anthraquinone; 1,3-DM8HA; 8-hydroxy-1,3-dimethoxy-9,10-anthraquinone

Description

1,3-Dimethoxy-8-hydroxy-9,10-anthraquinone is a natural product found in Photorhabdus with data available.

Scientific Research Applications

Anticancer, Antifungal, and Antimalarial Activities

1,3-Dimethoxy-8-hydroxy-9,10-anthraquinone, a type of anthraquinone, has shown potential in various scientific research applications. For instance, anthraquinones isolated from the roots of Prismatomeris malayana, a plant containing similar compounds, have been tested for anticancer, antifungal, and antimalarial activities. These tests indicate a broad spectrum of potential therapeutic applications for compounds like 1,3-dimethoxy-8-hydroxy-9,10-anthraquinone (Tuntiwachwuttikul, Butsuri, Sukkoet, Prawat, & Taylor, 2008).

Applications in Solar Cells

Another significant application of similar anthraquinone compounds is in the field of renewable energy, particularly in dye-sensitized solar cells. Research has shown that anthraquinone imines, which share a structural resemblance with 1,3-dimethoxy-8-hydroxy-9,10-anthraquinone, can be used in solar cells. These compounds exhibit unique optical and electrochemical properties beneficial for energy conversion (Prinzisky et al., 2016).

Mosquitocidal Properties

The mosquitocidal properties of anthraquinones, including 1,3-dimethoxy-8-hydroxy-9,10-anthraquinone, have been explored as well. These compounds have shown high lethality to mosquito larvae, suggesting their potential as biopesticides for mosquito control, which is crucial in combating mosquito-borne diseases (Ahn et al., 2013).

Antimicrobial Activity

Anthraquinones, including those structurally similar to 1,3-dimethoxy-8-hydroxy-9,10-anthraquinone, have demonstrated strong antimicrobial activity. This suggests their potential use in developing new antimicrobial agents, especially in the context of increasing antibiotic resistance (Quang, 2014).

Synthesis and Application in Molecular Electronics

Research has also delved into the synthesis of various 9,10-anthraquinone derivatives and their application in molecular electronics. These compounds, including 1,3-dimethoxy-8-hydroxy-9,10-anthraquinone, have been studied for their potential in organic opto-electronic materials, which can revolutionize the field of molecular electronics (Seidel et al., 2013).